molecular formula C6H12BrNO B8716616 2-Bromo-N-isopropyl-N-methyl-acetamide

2-Bromo-N-isopropyl-N-methyl-acetamide

Cat. No. B8716616
M. Wt: 194.07 g/mol
InChI Key: CZNVPYABQUWSGP-UHFFFAOYSA-N
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Description

2-Bromo-N-isopropyl-N-methyl-acetamide is a useful research compound. Its molecular formula is C6H12BrNO and its molecular weight is 194.07 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C6H12BrNO

Molecular Weight

194.07 g/mol

IUPAC Name

2-bromo-N-methyl-N-propan-2-ylacetamide

InChI

InChI=1S/C6H12BrNO/c1-5(2)8(3)6(9)4-7/h5H,4H2,1-3H3

InChI Key

CZNVPYABQUWSGP-UHFFFAOYSA-N

Canonical SMILES

CC(C)N(C)C(=O)CBr

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a solution of 10 cm3 of acetyl bromide in 150 cm3 of ether, cooled to -20° C., one adds a solution of 26 cm3 of methylisopropylamine in 100 cm3 of ether. One leaves the mixture to return to 20° C. and agitates it for 30 minutes at 20° C. One dilutes with water, decants, extracts with ether, dries and separates by distillation. One obtains 13 g of expected product. B.p.=72°/72° under 1 mmHg.
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Synthesis routes and methods II

Procedure details

A solution of 26 ml of methyl isopropylamine in 100 ml of ether was added to a solution of 10 ml of bromo acetyl bromide in 150 ml of ether cooled to −20° C. and the mixture was allowed to return to 20° C. The mixture was stirred for 30 minutes at 20° C. and diluted with water, decanted and extracted with ether. The extracts were dried and separated out by distillation to obtain 13 g of the expected product with a boiling point of 71° C. to 72° C. under 1 mmHg.
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Synthesis routes and methods III

Procedure details

Isopropyl-methyl-amine (154 μL, 1.48 mmol) was added to a stirred solution of bromo-acetic acid 2,4-dinitro-phenyl ester (450 mg, 1.48 mmol) in DCM (4 mL). After stirring for 3 h at room temperature the organic layer was extracted twice with 0.1 M NaOH solution (30 mL). The organic layer was dried over Na2SO4, filtered, and concentrated in vacuo. The resulting title compound was used for the next reaction without purification. MS (m/z): 194.0 [M+H+].
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